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Compound of Interest

Compound Name: Eicosapentaenoyl serotonin

Cat. No.: B11929018 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Eicosapentaenoyl serotonin (EPA-5HT), a conjugate of eicosapentaenoic acid

and serotonin, is a novel compound with significant therapeutic potential, exhibiting both anti-

inflammatory and neuroprotective properties. Accurate and reliable quantification of EPA-5HT

in biological matrices is crucial for pharmacokinetic, pharmacodynamic, and drug metabolism

studies. This document provides detailed protocols and methodologies for the extraction of

EPA-5HT from biological samples, primarily focusing on human plasma, based on validated

analytical methods.

General Workflow for EPA-5HT Extraction
The following diagram outlines a typical workflow for the extraction of EPA-5HT from a

biological sample prior to analysis by liquid chromatography-tandem mass spectrometry (LC-

MS/MS).
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Sample Preparation

Extraction

Analysis

Biological Sample (e.g., Plasma)

Add Internal Standard (IS)

Protein Precipitation (e.g., Acetonitrile)

Liquid-Liquid Extraction (e.g., Ethyl Acetate)

Evaporation & Reconstitution

LC-MS/MS Analysis
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EPA-5HT Action

Potential Targets & Pathways Cellular Effects

EPA-5HT

Inhibition of FAAH

Modulation of Cannabinoid Receptors (CB1/CB2)

Inhibition of Pro-inflammatory Mediators (e.g., COX, LOX) Reduced Inflammation

Neuroprotection
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[Online PDF]. Available at:
[https://www.benchchem.com/product/b11929018#eicosapentaenoyl-serotonin-extraction-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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